N-(1-(furan-3-yl)propan-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[1-(furan-3-yl)propan-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H19NO2/c1-14(11-15-9-10-22-13-15)20-19(21)12-17-7-4-6-16-5-2-3-8-18(16)17/h2-10,13-14H,11-12H2,1H3,(H,20,21)
• InChI Key: HWNHFXKJPUHEQB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=COC=C1)NC(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

N-(1-(furan-3-yl)propan-2-yl)-2-(naphthalen-1-yl)acetamide, also known as FNA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmaceuticals. FNA has a complex molecular structure, which makes it an interesting target for research.

Scientific Research Applications

Photochromic Applications

• The study of 3-benzoylnaphtho[1,2-b]furan-5-ol and its derivatives, including compounds structurally related to N-(1-(furan-3-yl)propan-2-yl)-2-(naphthalen-1-yl)acetamide, demonstrated their potential in forming photochromic benzochromenes. These compounds show color changes upon UV irradiation, suggesting applications in photochromic materials and molecular switches S. Aiken et al., 2014.

Synthetic Methodology

• A series of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives were synthesized using a one-pot three-component synthesis method. This approach highlights the compound's versatility in forming complex molecules, suggesting its utility in synthetic organic chemistry and the development of novel pharmaceuticals and materials R. Raju et al., 2022.

Material Science

• The research into N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide, a compound with structural similarities, revealed its potential as an inhibitor of aminopeptidase N (APN) due to its metal-chelating hydroxamate group. This finding indicates the broader applicability of such compounds in designing inhibitors for various enzymes, which could have implications in drug development and material science Jiyong Lee et al., 2005.

Organic Electronics and Thermoelectrics

• Fused lactam polymers, related to the core structure of N-(1-(furan-3-yl)propan-2-yl)-2-(naphthalen-1-yl)acetamide, have been synthesized and evaluated for their n-type organic thermoelectric performance. The study provides insights into the design and optimization of organic semiconducting materials for electronic and thermoelectric applications Hu Chen et al., 2020.

Antimicrobial and Antiparkinson's Activity

• Novel synthetic routes and characterization of naphtho[2,1-b]furan derivatives, structurally related to the compound of interest, showed antibacterial activities. These derivatives could be explored further for potential applications in developing new antimicrobial agents K. M. Nagarsha et al., 2022.
• Another study synthesized 2-(naphthalen-1-yl)-N-[2-substituted (4-oxothiazolidin-3-yl)]acetamide derivatives and evaluated their anti-Parkinson's activity. The findings suggest that such compounds could be promising candidates for the development of new treatments for Parkinson's disease S. Gomathy et al., 2012.